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An important clarification: The initial query regarding the MRV03-068 modular valve has been
assessed. This specific valve is a hydraulic relief valve primarily used in industrial machinery
and is not suitable for applications in research, drug development, or pharmaceutical
manufacturing. This guide will therefore focus on modular valves that are highly relevant to
these fields, providing a cost-benefit analysis of appropriate alternatives.

For researchers, scientists, and drug development professionals, the precise control of fluids is
paramount. Modular valves offer a flexible and scalable solution for automating complex fluidic
protocols. This guide provides a comparative analysis of two primary categories of modular
valves used in laboratory and pharmaceutical settings: Microfluidic Valves for low-volume, high-
precision applications, and Sanitary Diaphragm Valves for larger-volume, sterile processes.

Microfluidic Modular Valves: Precision at the
Nanoscale

Microfluidic valves are essential components in lab-on-a-chip systems, enabling the precise
manipulation of minute liquid volumes (nanoliters to microliters). They are critical for
applications such as high-throughput screening, single-cell analysis, and droplet microfluidics.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14752382#bc-rfq
https://www.benchchem.com/product/b14752382/docs?utm_src=pdf-body#a-comparative-guide-to-modular-valves-in-drug-development-a-cost-benefit-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Key Competitors and Technologies

Two prominent manufacturers in this space are LabSmith and Fluigent. Their products

represent common actuation methods and design philosophies in microfluidic control.

o LabSmith AV-Series: These are typically rotary shear valves, offering robust and precise

switching between multiple ports. They are often integrated into a breadboard-style platform

for building complex microfluidic circuits.

e Fluigent 2-SWITCH™: This is a compact, pressure-actuated valve designed for rapid

switching and easy integration into existing microfluidic setups.

: . : :

Feature

LabSmith AV201 (3-port)

Fluigent 2-SWITCH™ (3-
port)

Actuation Method

Motor-driven rotary shear

Pressure-actuated

Not specified, designed to be

Internal Volume 170 nl

low

Not specified, designed to be
Swept Volume 130 nl

low
Response Time ~200-500 ms <100 ms

Max Operating Pressure

Up to 138 bar (2000 psi)

Up to 7 bar (101 psi)

Wetted Materials

Vespel®, PCTFE

PEEK, FFKM

Estimated Cost per Valve

$300 - $500 (requires

controller)

$200 - $400 (requires pressure

source)

Controller Cost

~$1500 (for 4-valve manifold)

Varies with pressure control

system

Note: Prices are estimates and can vary based on configuration and supplier.

Experimental Protocol: High-Throughput Screening

Workflow
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A common application of microfluidic valves is in automated drug screening assays. The
following protocol outlines a simplified workflow for exposing a cell culture to different drug
compounds.

o Cell Seeding: A suspension of cells is pumped into a microfluidic chip with multiple culture
chambers.

o Reagent Loading: A multi-port selector valve (e.g., LabSmith AV801) is loaded with different
drug compounds at various concentrations.

o Automated Dosing: A programmable script controls the selector valve to sequentially inject
each drug into the respective cell chambers. A separate valve can be used to introduce a
washing buffer between drug introductions.

 Incubation: The cells are incubated with the drugs for a predetermined period.

e Analysis: The cellular response is analyzed, often through automated microscopy or by
flowing the cell lysate to a detector.

Visualizations

Automated Injection Effluent

Click to download full resolution via product page

High-Throughput Screening Workflow
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Start: Need for Fluid Control

Low Volume?
(nl - )

High Pressure?
(> 10 bar)

High Speed Switching?

Microfluidic Valve Sanitary Diaphragm Valve

Click to download full resolution via product page

Decision Logic for Valve Selection

Sanitary Diaphragm Valves: Sterility and Scalability

For larger-scale applications such as cell culture in bioreactors, buffer preparation, and
purification processes, maintaining sterility is critical. Sanitary diaphragm valves are the
industry standard for these applications due to their crevice-free design, which prevents
contamination and allows for effective cleaning-in-place (CIP) and steam-in-place (SIP)
procedures.

Key Competitors and Technologies
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Burkert is a leading manufacturer of process valves, and their Type 2034 modular diaphragm
valve is a representative example for pharmaceutical applications. These valves are typically
pneumatically actuated and can be configured in various multi-port arrangements.

Quantitative Data Comparison

Biirkert Type 2034 Generic Sanitary
Feature .
(example) Diaphragm Valve
) Pneumatic (piston or )
Actuation Method ) Pneumatic or Manual
diaphragm)
Body Material 316L Stainless Steel 316L Stainless Steel
Diaphragm Materials EPDM, PTFE, GYLON® EPDM, Silicone, PTFE
Operating Pressure Up to 10 bar Varies, typically up to 10 bar
) Up to 150°C (depending on ) o )
Operating Temperature } Varies with diaphragm material
diaphragm)
Connection Types Clamp, Weld, Threaded Clamp, Weld

, $500 - $2000+ (depending on
Estimated Cost per Valve . , _ $300 - $1500+
size and configuration)

Note: Prices are estimates and can vary significantly based on size, material, and actuation

type.

Experimental Protocol: Automated Bioreactor Feeding
Strategy

In a fed-batch cell culture process, precise and sterile addition of nutrients is crucial for optimal
cell growth and product yield.

o System Sterilization: The bioreactor and all associated tubing and valve blocks are sterilized
using SIP.

o Feed Preparation: Concentrated nutrient feeds are prepared in sterile containers.
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o Automated Feeding: A modular diaphragm valve block controls the flow of different feeds into
the bioreactor. The process control system sends signals to the pneumatic actuators to open
and close the valves according to a pre-programmed feeding schedule.

e Line Purging: After each feed addition, the line can be purged with sterile air or water-for-
injection (WFI), also controlled by the valve block, to prevent cross-contamination.

e Process Monitoring: The process is monitored for key parameters (e.g., pH, dissolved
oxygen, cell density) to adjust the feeding strategy in real-time if necessary.

Visualizations

(

Controlled Dosing >
SIP/Purge

Click to download full resolution via product page

Automated Bioreactor Feeding Workflow

Cost-Benefit Analysis Summary

Microfluidic Valves:

e Benefits:

[¢]

Extremely low sample and reagent consumption.

[¢]

High precision and rapid response times.

o

Enables high-throughput and complex, automated workflows at the microscale.

o

Compact footprint.

e Costs:

o Higher initial investment in controllers and accessories.
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o Susceptible to clogging with particulate-containing fluids.

o Lower pressure and flow rate limitations compared to macro-scale valves.

Sanitary Diaphragm Valves:

o Benefits:

[e]

Ensures sterility and is compatible with CIP/SIP protocols.

(¢]

Robust construction suitable for larger volumes and industrial environments.

[¢]

Highly configurable for different process requirements.

[¢]

Reliable and long-lasting with proper maintenance.

e Costs:
o Higher cost per valve, especially for larger sizes and exotic materials.
o Slower response times compared to microfluidic valves.

o Requires a pneumatic air supply for automated actuation.

Conclusion

The choice between microfluidic and sanitary diaphragm modular valves is fundamentally
driven by the scale and specific requirements of the application. For early-stage research, high-
throughput screening, and applications where sample volumes are limited, microfluidic valves
offer unparalleled precision and automation capabilities. For process development, pilot-scale,
and manufacturing applications where sterility, scalability, and robustness are paramount,
sanitary diaphragm valves are the indispensable choice. A thorough understanding of the
experimental or process goals is essential for making a cost-effective and technically sound
decision.

¢ To cite this document: BenchChem. [A Comparative Guide to Modular Valves in Drug
Development: A Cost-Benefit Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382/docs#a-comparative-guide-to-modular-
valves-in-drug-development-a-cost-benefit-analysis]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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